Cas no 1354020-78-2 ((2S)-1-benzylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate)

• Product Name: (2S)-1-benzylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate
• CAS No: 1354020-78-2
• MF: C₁₉H₂₃NO₃S
• MW: 345.455824136734
• CID: 2158078
• PubChem ID: 66569126
• Update Time: 2025-10-29

(2S)-1-benzylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Toluene-4-sulfonic acid (s)-1-benzyl-pyrrolidin-2-ylmethyl ester
• (S)-(1-Benzylpyrrolidin-2-yl)methyl 4-methylbenzenesulfonate
• AM96909
• Toluene-4-sulfonic acid (S)-1-benzylpyrrolidin-2-ylmethyl ester
• (2S)-1-benzylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C19H23NO3S/c1-16-9-11-19(12-10-16)24(21,22)23-15-18-8-5-13-20(18)14-17-6-3-2-4-7-17/h2-4,6-7,9-12,18H,5,8,13-15H2,1H3/t18-/m0/s1
• InChI Key： RVGMIUZKANUVAH-SFHVURJKSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]1CCCN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 473
• Topological Polar Surface Area: 55

Additional information on (2S)-1-benzylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate

Comprehensive Guide to (2S)-1-Benzylpyrrolidin-2-ylmethyl 4-Methylbenzene-1-sulfonate (CAS No. 1354020-78-2)

(2S)-1-benzylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate (CAS No. 1354020-78-2) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound belongs to the class of sulfonate esters, which are widely used in medicinal chemistry due to their reactivity and versatility. The (2S)-1-benzylpyrrolidin-2-ylmethyl moiety adds a chiral center, making it particularly valuable for enantioselective synthesis.

The molecular structure of (2S)-1-benzylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate features a pyrrolidine ring substituted with a benzyl group and a sulfonate ester linkage to a 4-methylbenzene (toluene) group. This unique arrangement enhances its utility as an intermediate in the synthesis of bioactive molecules. Researchers often explore its potential in drug discovery, particularly for targeting neurological and inflammatory pathways.

One of the key advantages of CAS No. 1354020-78-2 is its role in asymmetric synthesis. The chiral center at the (2S)-position allows for the creation of enantiomerically pure compounds, which is crucial in the development of pharmaceuticals with reduced side effects. This aligns with current trends in precision medicine, where researchers focus on optimizing drug efficacy and safety.

In recent years, the demand for chiral building blocks like (2S)-1-benzylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate has surged due to advancements in AI-driven drug discovery and high-throughput screening. These technologies require high-purity intermediates to accelerate the identification of novel therapeutic agents. As a result, this compound has gained attention in both academic and industrial research settings.

The synthesis of (2S)-1-benzylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate typically involves multi-step organic reactions, including N-benzylation of pyrrolidine derivatives and subsequent sulfonylation. Optimizing these processes is a topic of interest in green chemistry, where researchers aim to reduce waste and improve yields. This aligns with the growing emphasis on sustainable practices in chemical manufacturing.

From a commercial perspective, CAS No. 1354020-78-2 is available through specialized chemical suppliers catering to pharmaceutical and biotechnology industries. Its pricing and availability may vary depending on purity levels and batch sizes. Researchers often seek custom synthesis services to obtain tailored derivatives for specific applications, reflecting the compound's adaptability in drug development pipelines.

In conclusion, (2S)-1-benzylpyrrolidin-2-ylmethyl 4-methylbenzene-1-sulfonate (CAS No. 1354020-78-2) represents a valuable tool in modern synthetic chemistry. Its chiral properties, combined with its reactivity, make it indispensable for researchers exploring new therapeutic avenues. As the pharmaceutical industry continues to evolve, compounds like this will remain at the forefront of innovation.